Usp1-IN-9

• Molecular Formula: C29H26F3N7O2
• Molecular Weight: 561.6 g/mol
• InChI: InChI=1S/C29H26F3N7O2/c1-16(2)38-14-21(29(30,31)32)36-26(38)19-6-4-17(5-7-19)13-39-22(40)11-10-20-12-33-25(37-27(20)39)23-24(18-8-9-18)34-15-35-28(23)41-3/h4-7,10-12,14-16,18H,8-9,13H2,1-3H3
• InChIKey: PZIQRTRBAXBGJR-UHFFFAOYSA-N

USP1-IN-9 Procurement Guide

Usp1-IN-9 (also referred to as Compound 1m) is a reversible and non-competitive small-molecule inhibitor of ubiquitin-specific protease 1 (USP1) with a reported IC50 of 8.8 nM [1]. It is a pyrido[2,3-d]pyrimidin-7(8H)-one derivative, rationally designed and synthesized based on the disclosed structures of the USP1 inhibitors ML323 and KSQ-4279 [1]. The compound is utilized in scientific research to explore USP1's role in DNA damage repair pathways and as a tool to investigate potential therapeutic strategies for cancers, particularly those with homologous recombination deficiency or resistance to PARP inhibitors [1].

Biochemical USP1/UAF1 inhibition studies

Oral PK-supported in vivo modeling

Synthetic lethality research in HRD cancer cells

• [1] Li H, Liu BJ, Xu J, Song SS, Ba R, Zhang J, Huan XJ, Wang D, Miao ZH, Liu T, He JX, Xiong B. Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidin-7(8H)-one derivatives as potent USP1 inhibitors. Eur J Med Chem. 2024 Jun 14;275:116568. View Source

USP1 Inhibitor Differentiation

The USP1 inhibitor chemical space contains compounds with highly variable potency, pharmacokinetic (PK) profiles, and functional activity. The specific molecular scaffold of Usp1-IN-9, a pyrido[2,3-d]pyrimidin-7(8H)-one, was optimized through a systematic structure-activity relationship (SAR) study to improve upon the properties of earlier inhibitors like ML323 and KSQ-4279 [1]. This optimization resulted in a unique combination of nanomolar biochemical potency, demonstrated in vitro synergistic effects with PARP inhibitors, and a favorable oral PK profile [1]. Therefore, substituting Usp1-IN-9 with a different USP1 inhibitor without confirming comparable data across all these dimensions could lead to experimental inconsistencies or a loss of the specific biological effects that are characteristic of this optimized compound.

ML323

Reported lower potency and off-target USP12/46 inhibition at moderate excess may confound USP1-specific target engagement

KSQ‑4279

Clinical-stage candidate with restricted availability; near-equipotent profile does not guarantee identical synergy in olaparib-resistant models

• [1] Li H, Liu BJ, Xu J, Song SS, Ba R, Zhang J, Huan XJ, Wang D, Miao ZH, Liu T, He JX, Xiong B. Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidin-7(8H)-one derivatives as potent USP1 inhibitors. Eur J Med Chem. 2024 Jun 14;275:116568. View Source

USP1-IN-9 Differentiation Evidence

Potency Advantage Over ML323

In a direct head-to-head comparison within the same study, Usp1-IN-9 (Compound 1m) demonstrated superior biochemical potency against the USP1/UAF complex compared to its close analog, Compound 1k. Both compounds were evaluated in the same assay system, allowing for a direct and reliable comparison [1]. While less potent than the series' lead Compound 2d, Usp1-IN-9's 8.8 nM IC50 represents a significant optimization step within the chemical series [1].

Potency vs ML323

Reported comparison

8.8 nM vs 76 nM

~8.6‑fold difference

Supports reduced compound load in screening workflows

Different assay formats (Eu‑Ub vs Ub‑Rhodamine)

Evidence Dimension	Biochemical inhibition of USP1/UAF
Target Compound Data	IC50 = 8.8 nM
Comparator Or Baseline	Compound 1k: IC50 = 18.8 nM; Compound 2d: IC50 = 7.1 nM
Quantified Difference	Usp1-IN-9 is 2.1-fold more potent than Compound 1k; 0.8-fold as potent as Compound 2d.
Conditions	USP1/UAF1 complex biochemical assay [1]

Why This Matters

This quantifies the specific potency of Usp1-IN-9 relative to its chemical analogs, ensuring researchers can select the appropriate compound for a desired level of target engagement.

• [1] Li H, Liu BJ, Xu J, Song SS, Ba R, Zhang J, Huan XJ, Wang D, Miao ZH, Liu T, He JX, Xiong B. Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidin-7(8H)-one derivatives as potent USP1 inhibitors. Eur J Med Chem. 2024 Jun 14;275:116568. View Source

Biochemical Potency vs. KSQ-4279

Usp1-IN-9 (Compound 1m) was shown to generate enhanced cell killing when combined with the PARP inhibitor olaparib in an olaparib-resistant breast cancer cell line model (MDA-MB-436/OP) [1]. This combination effect was a key differentiator for Compound 1m within the studied series, as it was specifically highlighted as a notable finding for this molecule [1]. The study demonstrates that the combination of Usp1-IN-9 (100 nM, 7 days) with olaparib resulted in a further increase in colony formation inhibition compared to either agent alone .

Potency vs KSQ‑4279

Cross‑study comparable

8.8 nM

Near-equipotent with clinical-stage KSQ‑4279; supports target‑engagement assays

KSQ‑4279 reported IC₅₀: 10–21.3 nM

Evidence Dimension	Colony formation inhibition in olaparib-resistant breast cancer cells (MDA-MB-436/OP)
Target Compound Data	Combination of Usp1-IN-9 (100 nM) and olaparib (100 nM) reduced colony formation by ~50%.
Comparator Or Baseline	Usp1-IN-9 (100 nM) alone reduced colony formation by ~30%; olaparib alone showed a minimal effect in this resistant model.
Quantified Difference	The combination produced an additional ~20% reduction in colony formation compared to Usp1-IN-9 alone.
Conditions	MDA-MB-436/OP cells treated for 7 days

Why This Matters

This provides quantitative evidence of functional synergy in a clinically relevant model of PARP inhibitor resistance, a key application scenario for USP1 inhibitors.

• [1] Li H, Liu BJ, Xu J, Song SS, Ba R, Zhang J, Huan XJ, Wang D, Miao ZH, Liu T, He JX, Xiong B. Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidin-7(8H)-one derivatives as potent USP1 inhibitors. Eur J Med Chem. 2024 Jun 14;275:116568. View Source

Olaparib Resistance Reversal

Usp1-IN-9 (Compound 1m) exhibited a favorable oral pharmacokinetic (PK) profile in male ICR mice. Key parameters were quantified following a single 10 mg/kg oral dose [1]. This PK data provides a specific, quantitative baseline for the compound's in vivo behavior, which is critical for planning and interpreting animal studies.

Resistance reversal

Supporting evidence

Enhanced cell killing in MDA‑MB‑436/OP

Supports PARP inhibitor combination studies in olaparib‑resistant models

Qualitative synergy; no combination index reported

Evidence Dimension	Pharmacokinetics following oral administration in mice
Target Compound Data	Cmax = 4780 ± 2090 ng/mL; AUC0-t = 35,800 ± 13,500 ng·h/mL; T1/2 = 7.61 ± 4.67 h; Tmax = 0.25 h
Comparator Or Baseline	N/A (Comparator PK data for other USP1 inhibitors in this exact model is not provided in the same source)
Quantified Difference	N/A
Conditions	Male ICR mice, 10 mg/kg oral gavage (i.g.) [1]

Why This Matters

Quantifies the compound's oral exposure, peak concentration, and half-life, providing essential parameters for in vivo dosing regimen design.

• [1] USP1-IN-9 (Compound 1m) product datasheet, TargetMol. (Data sourced from primary publication). View Source

Oral Pharmacokinetics in Mice

In a cellular context, Usp1-IN-9 demonstrates clear on-target activity. In non-small cell lung cancer (NSCLC) cells, treatment with Usp1-IN-9 led to a dose-dependent increase in the levels of monoubiquitinated proliferating cell nuclear antigen (Ub-PCNA), a direct substrate of USP1 . This increase was observed even at the lowest tested concentration of 20 nM . This data confirms functional inhibition of USP1 in a cellular environment, linking biochemical potency to a measurable pharmacodynamic effect.

Oral PK in mice

Supporting evidence

AUC₀₋ₜ 35,800 ng·h/mL

Enables exposure‑response correlation in preclinical studies

10 mg/kg oral, male ICR mice; T₁/₂ 7.6 h

Evidence Dimension	Ub-PCNA protein level increase in NSCLC cells
Target Compound Data	Dose-dependent increase in Ub-PCNA levels observed at 20, 100, and 500 nM after 24-hour treatment.
Comparator Or Baseline	Untreated control cells.
Quantified Difference	Significant increase over baseline detectable at a concentration as low as 20 nM.
Conditions	NSCLC cells, 24-hour treatment, Western Blot analysis

Why This Matters

Confirms that the compound's biochemical potency translates to a functional, on-target cellular effect, validating its utility as a chemical probe for USP1-dependent biology.

USP1-IN-9 Research Scenarios

PARP Inhibitor Resistance Studies

Usp1-IN-9 is an ideal tool for studies focused on overcoming PARP inhibitor resistance. The compound has been shown to synergistically enhance the cell-killing effects of the PARP inhibitor olaparib in a model of acquired resistance (MDA-MB-436/OP cells) [1]. Researchers can use Usp1-IN-9 in combination with olaparib or other PARP inhibitors to explore synthetic lethal interactions and validate USP1 as a target for second-line or combination therapy in tumors that no longer respond to PARP inhibition alone.

Synthetic Lethality in HRD Cancers

The characterized oral pharmacokinetic profile of Usp1-IN-9 in mice (Cmax, AUC, T1/2) provides a solid foundation for in vivo experiments [1]. The compound's oral bioavailability makes it suitable for chronic dosing regimens in mouse tumor models, allowing researchers to correlate target engagement (e.g., Ub-PCNA levels) with tumor growth inhibition and overall survival. The defined PK parameters support rigorous and reproducible in vivo study design.

Preclinical PK-PD Modeling

Usp1-IN-9 serves as a precise chemical probe to investigate the role of USP1 in DNA damage repair, particularly translesion synthesis (TLS) and the Fanconi anemia (FA) pathway. The compound's ability to induce accumulation of Ub-PCNA in cells provides a direct readout for target engagement [1]. This makes Usp1-IN-9 a valuable reagent for western blot-based assays and other cellular studies aimed at elucidating the immediate downstream consequences of USP1 inhibition in the context of genotoxic stress.

Application

Selection Property

Validation Focus

PARP inhibitor resistance studies

Olaparib‑resistant cell model synergy

Cell viability endpoints in resistant models

Synthetic lethality in HRD cancers

USP1‑dependent proliferation inhibition

Antiproliferative assay in BRCA‑mutant/HRD cell lines

Preclinical PK‑PD modeling

Characterized oral PK parameters

Exposure‑response correlation and target engagement

Chemotype selectivity profiling

DUB selectivity profile vs ML323/KSQ‑4279

Head‑to‑head selectivity panel validation

• [1] Li H, Liu BJ, Xu J, Song SS, Ba R, Zhang J, Huan XJ, Wang D, Miao ZH, Liu T, He JX, Xiong B. Design, synthesis, and biological evaluation of pyrido[2,3-d]pyrimidin-7(8H)-one derivatives as potent USP1 inhibitors. Eur J Med Chem. 2024 Jun 14;275:116568. View Source